![molecular formula C14H13N3O3S B2798962 2-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiazole-4-carboxamide CAS No. 2034413-41-5](/img/structure/B2798962.png)
2-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiazole-4-carboxamide
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Description
2-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments. In
Scientific Research Applications
Heterocyclic Compound Synthesis
Researchers have developed novel synthetic routes to create a variety of heterocyclic compounds incorporating moieties similar to the one described. These synthetic advancements allow for the exploration of new pharmaceuticals and materials with potentially unique properties. For instance, the synthesis of novel oxadiazole and pyridine derivatives containing pyranopyridine and benzothiazole moieties has been reported. These compounds show promise in hypertensive activity and possess various biological activities, suggesting their potential utility in developing new therapeutic agents (Kumar & Mashelker, 2007; Mohamed et al., 2013).
Pharmacological Research
These compounds have been explored for their pharmacological potential, including antimicrobial and molluscicidal properties. This exploration is crucial for identifying new drugs with specific biological targets. The research into thiazolo[5,4-d]pyrimidines, for example, has identified compounds with significant molluscicidal properties, potentially contributing to the fight against schistosomiasis (El-bayouki & Basyouni, 1988).
Supramolecular Chemistry and Material Science
Investigations into the structural modifications of these heterocyclic compounds reveal significant insights into their supramolecular aggregation and conformational features. Such studies are foundational for the development of advanced materials and nanotechnology, where the precise control of molecular architecture can lead to innovative material properties (Nagarajaiah & Begum, 2014).
properties
IUPAC Name |
2-methyl-N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O3S/c1-9-16-11(8-21-9)13(18)15-4-6-17-5-2-10-3-7-20-12(10)14(17)19/h2-3,5,7-8H,4,6H2,1H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSINGEPCHXYHKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C(=O)NCCN2C=CC3=C(C2=O)OC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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